8-(Chloromethyl)imidazo[1,5-A]pyridine hcl

• IUPAC Name: 8-(chloromethyl)imidazo[1,5-a]pyridine;hydrochloride
• InChI: InChI=1S/C8H7ClN2.ClH/c9-4-7-2-1-3-11-6-10-5-8(7)11;/h1-3,5-6H,4H2;1H
• InChI Key: WXXGKQQJFFCBIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NC=C2C(=C1)CCl.Cl
• Molecular Formula: C8H8Cl2N2
• Molecular Weight: 203.07 g/mol

Description

8-(Chloromethyl)imidazo[1,5-a]pyridine hydrochloride is a chemical compound with the molecular formula C8H8Cl2N2. It is a derivative of imidazo[1,5-a]pyridine, a significant structural component in various agrochemicals and pharmaceuticals .

Preparation Methods

The synthesis of 8-(Chloromethyl)imidazo[1,5-a]pyridine hydrochloride involves several steps. One common method includes the cyclocondensation of appropriate starting materials under specific reaction conditions . Industrial production methods often utilize cycloaddition, oxidative cyclization, and transannulation reactions to achieve the desired product . These methods are chosen for their efficiency and ability to produce high yields of the compound.

Chemical Reactions Analysis

8-(Chloromethyl)imidazo[1,5-a]pyridine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: This compound can participate in nucleophilic substitution reactions, where the chloromethyl group is replaced by other nucleophiles.

Oxidation and Reduction: It can undergo oxidation to form different oxidized derivatives or reduction to form reduced products.

Cyclization Reactions: The compound can be involved in cyclization reactions to form more complex heterocyclic structures.

Common reagents used in these reactions include strong bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

8-(Chloromethyl)imidazo[1,5-a]pyridine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of new pharmaceuticals with improved efficacy and safety profiles.

Industry: The compound is used in the development of materials with specific properties, such as luminescent materials for optoelectronic devices.

Mechanism of Action

The mechanism of action of 8-(Chloromethyl)imidazo[1,5-a]pyridine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

8-(Chloromethyl)imidazo[1,5-a]pyridine hydrochloride can be compared with other imidazo[1,5-a]pyridine derivatives and related heterocycles:

Imidazo[1,2-a]pyridine: Another important fused bicyclic heterocycle with similar applications in medicinal chemistry and material science.

Imidazo[4,5-b]pyridine: Known for its use in the development of pharmaceuticals and agrochemicals.